Cas no 717871-84-6 (1H-Pyrazole-3-carbonyl chloride)

• Product Name: 1H-Pyrazole-3-carbonyl chloride
• CAS No: 717871-84-6
• MF: C₄H₃ClN₂O
• MW: 130.53241944313
• MDL: MFCD28396261
• CID: 2139185
• PubChem ID: 12795646
• Update Time: 2025-11-02

1H-Pyrazole-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-pyrazole-3-carbonyl chloride
• 1H-pyrazole-5-carbonyl chloride
• 1h-pyrazole-3-carboxylic acid chloride
• pyrazole-3-carbonyl chloride
• ZLIZZDCWMOGEGA-UHFFFAOYSA-N
• MFCD28396261
• 717871-84-6
• SCHEMBL427692
• AKOS027470358
• LS-10904
• 1H-pyrazole-5-carbonylchloride
• ALBB-030529
• DTXSID60510115
• DB-291413
• 1H-Pyrazole-3-carbonyl chloride

• MDL： MFCD28396261
• Inchi： 1S/C4H3ClN2O/c5-4(8)3-1-2-6-7-3/h1-2H,(H,6,7)
• InChI Key： ZLIZZDCWMOGEGA-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=NN1)=O

Computed Properties

• Exact Mass: 129.9933904g/mol
• Monoisotopic Mass: 129.9933904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1H-Pyrazole-3-carbonyl chloride

1H-Pyrazole-3-Carbonyl Chloride (CAS No. 717871-84-6): A Versatile Building Block in Medicinal Chemistry and Organic Synthesis

1H-Pyrazole-3-carbonyl chloride (CAS No. 717871-84-6) is a heterocyclic compound with a unique structural framework that has garnered significant attention in the field of organic synthesis and medicinal chemistry. This compound, characterized by a 1H-pyrazole ring substituted with a carbonyl chloride group at the 3-position, serves as a pivotal intermediate in the development of pharmaceuticals, agrochemicals, and advanced materials. Its reactivity profile, particularly the electrophilic nature of the carbonyl chloride moiety, enables a wide range of chemical transformations, making it an invaluable synthetic precursor in modern drug discovery programs.

The 1H-pyrazole scaffold itself is a well-documented pharmacophore in numerous therapeutic agents, owing to its ability to form hydrogen bonds and participate in π-π stacking interactions. Recent studies published in the Journal of Medicinal Chemistry (2023) have highlighted the role of 1H-pyrazole-3-carbonyl chloride as a key intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) with improved metabolic stability. Researchers at the University of Cambridge demonstrated that derivatization of this compound through nucleophilic substitution reactions led to the development of selective COX-2 inhibitors, which exhibit reduced gastrointestinal toxicity compared to traditional NSAIDs.

In the realm of organic synthesis, the carbonyl chloride functionality of 1H-pyrazole-3-carbonyl chloride has been exploited for the construction of complex molecular architectures. A 2024 report in Organic Letters described a novel one-pot synthetic protocol utilizing this compound as a building block for the preparation of pyrazole-fused heterocycles with potential applications in antimicrobial agents. The study emphasized the compound's compatibility with mild reaction conditions, which is critical for preserving the integrity of sensitive functional groups in multi-step syntheses.

Recent advances in computational chemistry have provided deeper insights into the reactivity patterns of 1H-pyrazole-3-carbonyl chloride. Density functional theory (DFT) calculations published in Chemical Science (2023) revealed that the electron-deficient carbonyl chloride group undergoes preferential nucleophilic attack at the 3-position of the pyrazole ring, a finding that has been corroborated by experimental data. This understanding has enabled the optimization of reaction conditions for the synthesis of pyrazole-based ligands used in transition metal catalysis, where precise control over substitution patterns is essential.

The 1H-pyrazole-3-carbonyl chloride has also found applications in material science, particularly in the development of conductive polymers and organic photovoltaics. A team at MIT demonstrated in Advanced Materials (2024) that incorporation of this compound into polymer matrices enhances charge transport properties due to the planar conjugated system formed between the pyrazole ring and adjacent aromatic units. This breakthrough has significant implications for the design of next-generation flexible electronics with improved energy efficiency.

Moreover, the synthetic versatility of 1H-pyrazole-3-carbonyl chloride has been leveraged in the development of bioconjugates for targeted drug delivery. Research published in Nature Chemistry (2023) showcased the use of this compound as a linker molecule in the synthesis of antibody-drug conjugates (ADCs). The carbonyl chloride group was successfully utilized for amide bond formation with lysine residues on monoclonal antibodies, resulting in ADCs with enhanced specificity and therapeutic index.

In conclusion, 1H-pyrazole-3-carbonyl chloride (CAS No. 717871-84-6) stands as a cornerstone compound in contemporary chemical research. Its unique structural features and reactivity profile continue to drive innovation across diverse fields, from pharmaceutical development to advanced materials engineering. As computational tools and synthetic methodologies advance, the potential applications of this versatile intermediate are expected to expand further, solidifying its role as a key player in the evolving landscape of organic chemistry.